N-(3-chlorobenzyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide

• IUPAC Name: N-[(3-chlorophenyl)methyl]pyrazolo[1,5-a]pyrimidine-2-carboxamide
• InChI: InChI=1S/C14H11ClN4O/c15-11-4-1-3-10(7-11)9-17-14(20)12-8-13-16-5-2-6-19(13)18-12/h1-8H,9H2,(H,17,20)
• InChI Key: ZSXQZVZYYYGZLA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)CNC(=O)C2=NN3C=CC=NC3=C2
• Molecular Formula: C14H11ClN4O
• Molecular Weight: 286.71 g/mol

Description

N-(3-chlorobenzyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide is a heterocyclic compound that belongs to the pyrazolo[1,5-a]pyrimidine family.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3-chlorobenzyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide typically involves the condensation of 3-chlorobenzylamine with pyrazolo[1,5-a]pyrimidine-2-carboxylic acid. The reaction is usually carried out in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP) under anhydrous conditions .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors and automated systems to ensure high yield and purity while minimizing waste and production costs .

Chemical Reactions Analysis

Types of Reactions

N-(3-chlorobenzyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst.

Substitution: Nucleophilic substitution reactions can occur at the chlorobenzyl group, where the chlorine atom is replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Hydrogen gas with palladium on carbon as a catalyst.

Substitution: Sodium hydroxide or other strong bases for nucleophilic substitution.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

N-(3-chlorobenzyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential as a kinase inhibitor, which is crucial in cell signaling pathways.

Medicine: Investigated for its anticancer properties, particularly in targeting specific kinases involved in tumor growth.

Industry: Utilized in the development of fluorescent probes and sensors due to its photophysical properties

Mechanism of Action

The mechanism of action of N-(3-chlorobenzyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide involves the inhibition of specific kinases. These kinases are enzymes that play a critical role in cell signaling pathways, and their inhibition can lead to the suppression of tumor growth. The compound binds to the active site of the kinase, preventing its phosphorylation activity and thereby disrupting the signaling cascade .

Comparison with Similar Compounds

Similar Compounds

• Pyrazolo[3,4-d]pyrimidine
• Pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine
• Pyrazolo[1,5-a]pyrimidine derivatives with different substituents

Uniqueness

N-(3-chlorobenzyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide is unique due to its specific substitution pattern, which imparts distinct biological activities and chemical reactivity. The presence of the 3-chlorobenzyl group enhances its ability to interact with specific molecular targets, making it a valuable compound in medicinal chemistry .